Cas no 156213-22-8 (10H-Phenothiazine,2-methoxy-10-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]acetyl]- (9CI))

• Product Name: 10H-Phenothiazine,2-methoxy-10-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]acetyl]- (9CI)
• CAS No: 156213-22-8
• MF: C₂₄H₂₈N₂O₂S
• MW: 408.556324958801
• CID: 164201
• PubChem ID: 3074312
• Update Time: 2025-04-19

10H-Phenothiazine,2-methoxy-10-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]acetyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,2-methoxy-10-[[(1S,9aR)-octahydro-2H-quinolizin-1-yl]acetyl]- (9CI)
• DTXSID10935399
• (1S-trans)-2-Methoxy-10-((octahydro-2H-quinolizin-1-yl)acetyl)-10H-phenothiazine
• 156213-22-8
• 10H-Phenothiazine, 2-methoxy-10-((octahydro-2H-quinolizin-1-yl)acetyl)-, (1S-trans)-
• 1-(2-Methoxy-10H-phenothiazin-10-yl)-2-(octahydro-2H-quinolizin-1-yl)ethan-1-one

• Inchi： 1S/C24H28N2O2S/c1-28-18-11-12-23-21(16-18)26(20-9-2-3-10-22(20)29-23)24(27)15-17-7-6-14-25-13-5-4-8-19(17)25/h2-3,9-12,16-17,19H,4-8,13-15H2,1H3/t17-,19?/m0/s1
• InChI Key： RWBZLDHRVNXFQH-KKFHFHRHSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)C(C[C@@H]1CCCN2CCCCC21)=O

Computed Properties

• Exact Mass: 408.18734
• Monoisotopic Mass: 408.187149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 4.6

Experimental Properties

• Density: 1.28
• Boiling Point: 631.8°Cat760mmHg
• Flash Point: 335.9°C
• Refractive Index: 1.665
• PSA: 32.78